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Compound of Interest

Compound Name: CEP-37440

Cat. No.: B8055494

For Researchers, Scientists, and Drug Development Professionals

Abstract

CEP-37440 is a potent and selective dual inhibitor of Focal Adhesion Kinase (FAK) and
Anaplastic Lymphoma Kinase (ALK)[1][2][3][4]. Due to its therapeutic potential in oncology,
precise and reproducible preparation of this compound for in vitro and in vivo studies is critical.
[3] This document provides detailed application notes and protocols for the solubilization and

preparation of CEP-37440 in Dimethyl Sulfoxide (DMSQO), a common solvent for this
compound.

Chemical Properties

Property Value
Molecular Formula C30H3sCIN7O3
Molecular Weight 580.1 g/mol
CAS Number 1391712-60-9
Physical Appearance Solid

Store powder at -20°C for up to 3 years. Store
Storage

solutions in DMSO at -80°C for up to 1 year.
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Solubility of CEP-37440 in DMSO

The solubility of CEP-37440 in DMSO can vary, and several suppliers report different values. It
is recommended to use newly opened, anhydrous DMSO for optimal solubility, as DMSO is
hygroscopic and the presence of water can affect solubility. Gentle warming and sonication can
aid in dissolution.

. Molar
. Reported Solubility .
Supplier/Source . Concentration Notes
in DMSO
(approx.)
Ultrasonic assistance
is recommended.
MedchemExpress 100 mg/mL 172.38 mM )
Hygroscopic nature of
DMSO noted.
Cayman Chemical 30 mg/mL 51.71 mM
Gentle warming is
APEXBIO =9.25 mg/mL 215.94 mM
suggested.
Sonication is
TargetMol 2.2 mg/mL 3.79 mM
recommended.
Used for in vitro
Research Article 1 mg/mL and 10 mM 1.72 mM and 10 mM metabolic stability

studies.

Experimental Protocols
Preparation of a 10 mM CEP-37440 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution, a commonly used
concentration for in vitro assays.

Materials:

o CEP-37440 powder

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b8055494?utm_src=pdf-body
https://www.benchchem.com/product/b8055494?utm_src=pdf-body
https://www.benchchem.com/product/b8055494?utm_src=pdf-body
https://www.benchchem.com/product/b8055494?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8055494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Water bath sonicator

Procedure:

Aliquoting: Before opening, briefly centrifuge the vial of CEP-37440 powder to ensure all the
product is at the bottom.

Weighing: Carefully weigh out the desired amount of CEP-37440 powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM solution, weigh out 5.801 mg
of CEP-37440 (Molecular Weight = 580.1 g/mol ).

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube. For 5.801 mg,
add 1 mL of DMSO.

Dissolution:

o Vortex the solution for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.

o Gentle warming (e.g., in a 37°C water bath) can also be applied if necessary.

Sterilization (Optional): If required for your application (e.g., cell culture), filter the solution
through a 0.22 pm syringe filter compatible with DMSO.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store the aliquots at -20°C or -80°C in tightly sealed tubes.

Workflow for CEP-37440 Stock Solution Preparation
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Caption: Workflow for preparing a CEP-37440 stock solution in DMSO.
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Signaling Pathway of CEP-37440

CEP-37440 exerts its effects by dually inhibiting FAK and ALK, which are key kinases in cell
signaling pathways involved in cell proliferation, survival, and migration.
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Caption: CEP-37440 dually inhibits FAK and ALK signaling pathways.

Safety Precautions

CEP-37440 is a potent bioactive compound. Handle with appropriate personal protective
equipment (PPE), including gloves, lab coat, and safety glasses. All handling should be
performed in a well-ventilated area or a chemical fume hood. Refer to the manufacturer's
Safety Data Sheet (SDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: CEP-37440 Solubility
and Preparation in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8055494+#cep-37440-solubility-and-preparation-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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